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Compound of Interest

Compound Name: DBCO-Sulfo-Link-Biotin

Cat. No.: B606972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of DBCO-Sulfo-Link-Biotin, a water-soluble biotinylating reagent used in

copper-free click chemistry applications.

Introduction
DBCO-Sulfo-Link-Biotin is a key reagent for labeling biomolecules with biotin in aqueous

environments. Its dibenzocyclooctyne (DBCO) group reacts specifically with azide-tagged

molecules via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), a bioorthogonal reaction

that proceeds efficiently without the need for a cytotoxic copper catalyst. The inclusion of a

sulfonate group renders the molecule water-soluble and membrane-impermeable, making it

ideal for labeling cell surface proteins.[1][2][3][4] This document outlines the necessary steps to

prepare stable and effective stock solutions for various research applications, including

antibody-drug conjugate (ADC) development.[4][5][6]

Quantitative Data Summary
For ease of reference, the key quantitative data for DBCO-Sulfo-Link-Biotin are summarized

in the table below.
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Parameter Value Solvents Notes

Molecular Weight 653.77 g/mol N/A

Batch-specific

variations may occur

due to hydration.[1]

Solubility
Up to 50 mg/mL

(76.48 mM)
DMSO

Ultrasonic assistance

may be required. Use

freshly opened,

anhydrous DMSO.[5]

Soluble DMF, Water

Specific

concentrations may

vary.[2]

Recommended

Storage (Powder)

-20°C for up to 3

years
N/A

Store in a dry, dark

place.[1][5]

Recommended

Storage (Stock

Solution)

-80°C for up to 6

months
DMSO

Aliquot to avoid

repeated freeze-thaw

cycles.[5]

-20°C for up to 1

month
DMSO

For shorter-term

storage.[5]

Experimental Protocols
3.1. Materials Required

DBCO-Sulfo-Link-Biotin powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (optional)
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3.2. Protocol for Preparing a 10 mM DBCO-Sulfo-Link-Biotin Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for many labeling experiments. Adjustments can be made as needed based on

experimental requirements.

Equilibration: Before opening, allow the vial of DBCO-Sulfo-Link-Biotin powder to

equilibrate to room temperature to prevent moisture condensation.[7][8]

Weighing: Carefully weigh the desired amount of DBCO-Sulfo-Link-Biotin powder in a

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM solution, you would need

0.654 mg of the reagent (Mass = 10 mmol/L * 0.001 L * 653.77 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge

tube. For a 10 mM solution, to 1 mg of powder, you would add approximately 0.1530 mL of

DMSO.[5]

Dissolution: Vortex the tube thoroughly to dissolve the powder. If the powder does not

dissolve completely, brief sonication in an ultrasonic water bath may be necessary to achieve

a clear solution.[5]

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 6

months) or at -20°C for short-term storage (up to 1 month).[5]

Important Considerations:

DBCO-Sulfo-Link-Biotin is moisture-sensitive. Always use anhydrous solvents and handle

the powder in a dry environment.[7][8]

Hygroscopic DMSO can significantly impact the solubility of the product; it is recommended

to use newly opened DMSO.[5]

For in vivo experiments, it is recommended to prepare the working solution fresh on the day

of use.[5]
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Avoid using buffers that contain primary amines, such as Tris or glycine, as they can

compete with the intended labeling reaction.[7][8]

Visualized Workflow
The following diagram illustrates the key steps in the preparation of a DBCO-Sulfo-Link-Biotin
stock solution.
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Stock Solution Preparation

Start: Obtain DBCO-Sulfo-Link-Biotin Powder

Equilibrate vial to room temperature

Weigh desired amount of powder

Add anhydrous DMSO

Vortex to dissolve (sonicate if needed)

Aliquot into single-use tubes

Store at -80°C or -20°C

End: Ready for use

Click to download full resolution via product page

Caption: Workflow for preparing DBCO-Sulfo-Link-Biotin stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b606972?utm_src=pdf-body-img
https://www.benchchem.com/product/b606972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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